Cas no 138872-44-3 (5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride)

• Product Name: 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride
• CAS No: 138872-44-3
• MF: C₁₂H₁₀ClNO₃S₂
• MW: 315.795699596405
• MDL: MFCD00052130
• CID: 134087
• PubChem ID: 2778878
• Update Time: 2025-06-12

5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Benzamidomethyl)thiophene-2-sulfonyl chloride
• 2-(Benzoylaminomethyl)thiophene-5-sulfonyl chloride
• 2-Thiophenesulfonylchloride, 5-[(benzoylamino)methyl]-
• 5-[(Benzoylamino)methyl]thiophene-2-sulfonyl chloride
• 5-[(BENZOYLAMINO)METHYL]THIOPHENE-2-SULPHONYL CHLORIDE
• 2-Thiophenesulfonylchloride,5-[(benzoylamino)methyl]
• 5-(Benzoylamino)methyl-2-thiophenesulfonyl chloride
• J-516585
• 5-[(Benzoylamino)methyl]-2-thiophenesulfonyl chloride, AldrichCPR
• AM803193
• SCHEMBL1742818
• CS-0038316
• MFCD00052130
• DTXSID90381173
• VGSWVDWOXYTAPG-UHFFFAOYSA-N
• 2-Thiophenesulfonyl chloride, 5-[(benzoylamino)methyl]-
• 5-[(benzoylamino)methyl]thiophene-2-sulfonylchloride
• BS-41637
• A807451
• 2-(Benzoylaminomethyl)thiophene-5-sulfonylchloride
• 5-[(phenylformamido)methyl]thiophene-2-sulfonyl chloride
• 5-benzoylaminomethyl-2-thiophenesulfonyl chloride
• AKOS009159128
• 138872-44-3
• 2-Thiophenesulfonylchloride,5-[(benzoylamino)methyl]-
• 5-((benzoylamino)methyl)thiophene-2-sulfonyl chloride
• FT-0619873
• 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride

• MDL： MFCD00052130
• Inchi： 1S/C12H10ClNO3S2/c13-19(16,17)11-7-6-10(18-11)8-14-12(15)9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key： VGSWVDWOXYTAPG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(CNC(C2C=CC=CC=2)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 314.97900
• Monoisotopic Mass: 314.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.457±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123 °C
• Boiling Point: 558.7°C at 760 mmHg
• Flash Point: 291.7°C
• Refractive Index: 1.621
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 99.86000
• LogP: 4.07730

5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride Security Information

• Hazard Statement： Irritant/Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride

Comprehensive Overview of 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride (CAS No. 138872-44-3)

5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride (CAS No. 138872-44-3) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its thiophene backbone and benzoyl functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables versatile applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers increasingly focus on its role in high-throughput screening and medicinal chemistry, aligning with trends in precision medicine and targeted therapies.

The growing demand for heterocyclic compounds like 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride reflects the pharmaceutical industry's emphasis on small-molecule therapeutics. Recent studies highlight its potential in designing kinase inhibitors and anti-inflammatory agents, addressing prevalent health concerns such as autoimmune diseases and cancer. Its sulfonyl chloride moiety facilitates efficient amide bond formation, a key reaction in peptide mimetics and proteolysis-targeting chimeras (PROTACs)—a hot topic in degradation-based therapeutics.

From a synthetic perspective, this compound's thiophene-2-sulfonyl chloride core offers exceptional reactivity for C–H functionalization and cross-coupling reactions. These properties make it invaluable for constructing molecular libraries in combinatorial chemistry, a technique gaining traction in AI-driven drug design. Laboratories frequently search for optimized protocols involving 138872-44-3, particularly regarding solvent compatibility and reaction yield enhancement—common challenges in process chemistry.

Environmental and regulatory considerations are reshaping the use of sulfonyl chloride intermediates. Innovations in green chemistry have led to modified synthetic routes for 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride that reduce hazardous byproducts. This aligns with the industry's shift toward sustainable manufacturing, a major focus in ESG (Environmental, Social, and Governance) compliant research. Analytical methods like HPLC purity analysis and LC-MS characterization are frequently discussed in relation to this compound, ensuring compliance with ICH guidelines.

Emerging applications of CAS 138872-44-3 extend to material science, where its π-conjugated system contributes to organic semiconductors development. The benzoyl-thiophene hybrid structure shows promise in optoelectronic materials, coinciding with rising interest in flexible electronics and OLED technologies. Such interdisciplinary relevance makes this compound a subject of patent filings and academic publications across multiple fields.

Storage and handling protocols for 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride emphasize moisture-sensitive properties, a frequently searched topic among laboratory personnel. Best practices include argon atmosphere storage and desiccated conditions to maintain stability. Suppliers often provide certificates of analysis (CoA) with detailed spectroscopic data (FTIR, NMR), addressing quality concerns in GMP-compliant synthesis.

Market trends indicate steady growth for thiophene-based building blocks, with 138872-44-3 occupying a niche in custom synthesis services. The compound's pricing and bulk availability are common queries, reflecting its status as a low-volume high-value chemical. Recent supply chain optimization efforts have improved accessibility, particularly for contract research organizations (CROs) engaged in fragment-based drug discovery.

In conclusion, 5-N-(Benzoyl)aminomethylthiophene-2-sulfonyl Chloride exemplifies the convergence of structural complexity and functional versatility in modern chemistry. Its relevance to bioconjugation techniques and covalent inhibitor design ensures sustained academic and industrial interest, positioning it as a cornerstone in next-generation therapeutic development.